Cas no 485339-09-1 (Potassium (2-Trimethylsilyl)ethynyltrifluoroborate)

• Product Name: Potassium (2-Trimethylsilyl)ethynyltrifluoroborate
• CAS No: 485339-09-1
• MF: C₅H₉BF₃KSi
• MW: 204.114973783493
• CID: 1518663
• PubChem ID: 23673582
• Update Time: 2025-05-22

Potassium (2-Trimethylsilyl)ethynyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro[(trimethylsilyl)ethynyl]borate(1-)
• PotassiuM (2-triMethylsilyl)ethynyltrifluoroborate
• Potassium trifluoro((trimethylsilyl)ethynyl)borate
• potassium;trifluoro(2-trimethylsilylethynyl)boranuide
• Potassium trifluoro[(trimethylsilyl)ethynyl]borate
• ZB0238
• potassium (trimethylsilyl)ethynyltrifluoroborate
• Potassiumtrifluoro((trimethylsilyl)ethynyl)borate
• POTASSIUM TRIFLUORO[2-(TRIMETHYLSILYL)ETHYNYL]BORANUIDE
• VMIVMAUGZLYRRI-UHFFFAOYSA-N
• MFCD11052737
• EN300-182458
• CS-0088145
• 485339-09-1
• A50040
• Potassium (2-Trimethylsilyl)ethynyltrifluoroborate

• Inchi： 1S/C5H9BF3Si.K/c1-10(2,3)5-4-6(7,8)9;/h1-3H3;/q-1;+1
• InChI Key： VMIVMAUGZLYRRI-UHFFFAOYSA-N
• SMILES： [K+].[Si](C#C[B-](F)(F)F)(C)(C)C

Computed Properties

• Exact Mass: 204.0155730 g/mol
• Monoisotopic Mass: 204.0155730 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Molecular Weight: 204.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on Potassium (2-Trimethylsilyl)ethynyltrifluoroborate

Research Briefing on Potassium (2-Trimethylsilyl)ethynyltrifluoroborate (CAS: 485339-09-1) in Chemical Biology and Pharmaceutical Applications

Potassium (2-Trimethylsilyl)ethynyltrifluoroborate (CAS: 485339-09-1) is a specialized organoboron reagent that has garnered significant attention in recent years due to its versatile applications in synthetic chemistry, medicinal chemistry, and chemical biology. This compound, characterized by its trifluoroborate and trimethylsilyl-protected ethynyl groups, serves as a key building block for the synthesis of complex molecules, including pharmaceuticals and bioactive probes. Recent studies have highlighted its utility in cross-coupling reactions, click chemistry, and the development of novel therapeutic agents.

The unique structural features of Potassium (2-Trimethylsilyl)ethynyltrifluoroborate enable its participation in a variety of chemical transformations. For instance, its trifluoroborate moiety enhances stability and reactivity under mild conditions, making it an ideal candidate for Suzuki-Miyaura cross-coupling reactions. Additionally, the trimethylsilyl-protected ethynyl group can be selectively deprotected to generate terminal alkynes, which are valuable intermediates in bioorthogonal chemistry and drug discovery. Recent research has demonstrated its efficacy in the synthesis of kinase inhibitors, anticancer agents, and fluorescent probes for biological imaging.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Potassium (2-Trimethylsilyl)ethynyltrifluoroborate to develop a series of potent EGFR inhibitors. The compound's ability to undergo efficient coupling with aryl halides facilitated the rapid assembly of diverse chemical libraries, enabling high-throughput screening for lead optimization. The study reported several derivatives with nanomolar potency against resistant EGFR mutants, underscoring the reagent's potential in addressing unmet medical needs in oncology.

Another notable application of Potassium (2-Trimethylsilyl)ethynyltrifluoroborate is in the field of chemical biology, where it has been employed to construct activity-based probes (ABPs) for profiling enzyme activity. A 2022 publication in ACS Chemical Biology detailed its use in the synthesis of covalent inhibitors targeting deubiquitinating enzymes (DUBs). The resulting probes exhibited high selectivity and enabled real-time monitoring of DUB activity in cellular models, providing insights into ubiquitin signaling pathways and their role in disease.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of Potassium (2-Trimethylsilyl)ethynyltrifluoroborate. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, offering improved yields and scalability. Industry reports indicate growing demand for this reagent, particularly in the pharmaceutical sector, where it is increasingly incorporated into drug discovery pipelines.

In conclusion, Potassium (2-Trimethylsilyl)ethynyltrifluoroborate (CAS: 485339-09-1) represents a valuable tool in modern chemical and pharmaceutical research. Its versatility, coupled with ongoing methodological innovations, positions it as a critical component in the development of next-generation therapeutics and chemical probes. Future research is expected to further explore its applications in targeted drug delivery, protein engineering, and diagnostic imaging, solidifying its role in advancing the frontiers of chemical biology and medicine.